Cas no 338978-88-4 (Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate)

• Product Name: Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate
• CAS No: 338978-88-4
• CID: 4648262
• Update Time: 2025-05-23

Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate

Additional information on Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate

Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate: A Comprehensive Overview

Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate (CAS No. 338978-88-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzimidazole derivatives, which have been extensively studied due to their diverse biological activities and applications. The structure of this compound is characterized by a benzimidazole ring system substituted with chlorophenyl groups and an ethoxypropanoate moiety, making it a unique candidate for further exploration in drug discovery and material science.

The benzimidazole core of this compound is a well-known heterocyclic structure that has been implicated in numerous biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent studies have highlighted the importance of chlorine substitution in enhancing the pharmacokinetic properties of benzimidazole derivatives. In the case of Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate, the presence of chlorine atoms at specific positions on the benzimidazole ring and the phenyl group may significantly influence its bioavailability and interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as a drug candidate. The ethoxypropanoate group attached to the benzimidazole ring could serve as a bioisostere or a prodrug moiety, enabling controlled release and improved targeting. Recent advancements in prodrug design have emphasized the importance of such functional groups in enhancing drug delivery efficiency. Furthermore, the benzimidazol-1-yloxy group has been shown to exhibit strong binding affinity towards various enzymes and receptors, making it a promising scaffold for therapeutic agents.

From a synthetic standpoint, Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate represents a challenging yet rewarding target for organic chemists. The construction of the benzimidazole ring typically involves multi-step synthesis pathways, such as the condensation of o-aminoaryl compounds with carbonyl precursors. The introduction of chlorine substituents requires precise control over reaction conditions to ensure regioselectivity and yield optimization. The attachment of the ethoxypropanoate group further adds complexity to the synthesis but opens up avenues for functionalization and diversification.

Recent research has also explored the antitumor activity of benzimidazole derivatives, with particular emphasis on their ability to induce apoptosis in cancer cells. Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate has shown promising results in vitro, suggesting its potential as an anticancer agent. Additionally, studies have indicated that this compound may exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

In terms of applications beyond pharmacology, this compound could find utility in agrochemicals and material science. Its chlorine-substituted benzimidazole structure may enhance its stability under harsh environmental conditions, making it suitable for use in pesticides or industrial coatings. Furthermore, the compound's ability to form stable complexes with metal ions could pave the way for its application in coordination chemistry and catalysis.

Despite its potential benefits, Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate requires thorough safety assessments before it can be considered for clinical or commercial use. Preclinical studies are essential to evaluate its toxicity profile and determine safe dosage ranges. Recent advancements in toxicological screening techniques have enabled more accurate predictions of drug safety, which could accelerate its development into a viable therapeutic agent.

In conclusion, Ethyl 2-{6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate (CAS No. 338978-88-4) stands at the intersection of organic synthesis and pharmacology. Its unique structure endows it with diverse biological activities and application potentials across multiple disciplines. As research continues to uncover its full spectrum of properties, this compound holds great promise for advancing both scientific understanding and practical innovations in medicine and beyond.